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An In-depth Technical Guide to the Safety and Hazards of 2-Amino-3-cyclopropylpropanoic
Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Profile of a Unique Building Block
2-Amino-3-cyclopropylpropanoic acid is a non-proteinogenic amino acid derivative that has

garnered interest in the fields of medicinal chemistry and drug discovery.[1][2] Its structure,

which incorporates a cyclopropyl ring, offers a unique conformational rigidity that can be

advantageous in designing novel therapeutic agents and peptide-based drugs.[3] The

cyclopropyl moiety is increasingly utilized in drug development to enhance metabolic stability,

improve potency, and reduce off-target effects.[4][5] However, the introduction of this strained

ring system also necessitates a thorough understanding of the compound's specific safety

profile and potential hazards.

This guide provides a comprehensive technical overview of the safety and hazards associated

with 2-Amino-3-cyclopropylpropanoic acid. As Senior Application Scientists, our goal is to

move beyond mere data recitation and provide a synthesized, field-proven perspective on risk

assessment and safe handling, grounded in authoritative data.
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Section 1: Core Chemical Identity and Physical
Properties
A foundational understanding of a compound's physical and chemical properties is the first step

in a robust safety assessment. These characteristics influence its behavior, potential for

exposure, and appropriate handling and storage conditions.

Table 1: Chemical Identifiers for 2-Amino-3-cyclopropylpropanoic Acid

Identifier Value Source

IUPAC Name
(2S)-2-amino-3-
cyclopropylpropanoic acid

PubChem[6]

CAS Number 102735-53-5 PubChem[6], Sigma-Aldrich[7]

Molecular Formula C₆H₁₁NO₂ PubChem[6]

InChIKey
XGUXJMWPVJQIHI-

YFKPBYRVSA-N
PubChem[6], Sigma-Aldrich[7]

| Synonyms | L-Cyclopropylalanine, (S)-3-Cyclopropylalanine | PubChem[6] |

Table 2: Physical and Chemical Properties

Property Value Source

Molecular Weight 129.16 g/mol PubChem[6]

Physical Form White to Yellow Solid
Synthonix Corporation via

Sigma-Aldrich[7]

Solubility
Water: 80 mg/mL (Sonication

recommended)
TargetMol[1]

| Storage Temperature| Room Temperature; Long-term: Cool, dry place | Synthonix Corporation

via Sigma-Aldrich[7], AK Scientific, Inc.[8] |
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Section 2: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information. According to aggregated data

from notifications to the European Chemicals Agency (ECHA), 2-Amino-3-
cyclopropylpropanoic acid is consistently classified as an irritant.[6]

Table 3: GHS Hazard Classification Summary

Hazard Class
Hazard
Category

Hazard
Statement

GHS Code Source

Skin
Corrosion/Irrit
ation

Category 2
Causes skin
irritation

H315
PubChem[6],
AK Scientific,
Inc.[8]

Serious Eye

Damage/Eye

Irritation

Category 2A
Causes serious

eye irritation
H319

PubChem[6], AK

Scientific, Inc.[8]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | May cause respiratory irritation

| H335 | PubChem[6], AK Scientific, Inc.[8] |

The following diagram illustrates the logical flow from substance identification to the required

GHS pictograms and signal words.
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GHS Hazard Identification Flow

Section 3: Toxicological Profile: Beyond the H-
Codes
While GHS classifications provide essential warnings, a deeper toxicological understanding is

critical for drug development professionals. The primary hazards are irritant effects on the skin,

eyes, and respiratory system upon direct contact or inhalation.[6][8] Symptoms of exposure can

include redness, itching, and inflammation of the skin and eyes, and irritation of the respiratory

tract.[8]

Currently, there is limited publicly available data on acute oral or dermal toxicity,

carcinogenicity, or mutagenicity for this specific compound.[9][10] However, the presence of the

cyclopropyl group warrants a more nuanced discussion from a drug metabolism perspective.

Metabolic Considerations of the Cyclopropyl Moiety: The cyclopropyl ring is often incorporated

into drug candidates to block oxidative metabolism and enhance metabolic stability due to the
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high C-H bond dissociation energy.[11] This makes the ring less susceptible to hydroxylation by

cytochrome P450 (CYP) enzymes.[11]

However, the strained ring system is not inert. In some molecular contexts, the cyclopropyl

group, particularly when attached to an amine, can be a site of metabolism.[11] This can lead

to NADPH-dependent oxidation, ring-opening, and the formation of reactive metabolites, which

may subsequently form glutathione (GSH) conjugates.[11] While this has not been documented

specifically for 2-Amino-3-cyclopropylpropanoic acid in available literature, it represents a

theoretical metabolic pathway that researchers should consider during preclinical development.

2-Amino-3-cyclopropylpropanoic
Acid

Pathway 1:
Metabolic Stability

 Intended Effect 

Pathway 2:
Potential Bioactivation

 Theoretical Risk 

High C-H bond energy
blocks CYP-mediated

oxidation

CYP-mediated
Oxidation of Strained Ring

Increased Half-Life
Reduced Clearance

Reactive Metabolite
(e.g., ring-opening)
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Metabolic Considerations of the Cyclopropyl Group

This dual nature—offering stability while carrying a potential for bioactivation—is a critical

insight. It underscores the importance of thorough metabolite identification studies for any drug
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candidate containing this moiety.

Section 4: Occupational Exposure and Safe
Handling Protocols
Given the compound's irritant nature, establishing and adhering to strict safe handling protocols

is paramount to protecting laboratory personnel. The following steps represent a self-validating

system for minimizing exposure.

Step-by-Step Safe Handling and Storage Protocol:

Engineering Controls Assessment:

Causality: To prevent inhalation of dust particles, all weighing and handling of the solid

compound must be performed in a well-ventilated area.

Action: Use a certified chemical fume hood or a ventilated balance enclosure. Ensure the

ventilation system is functioning correctly before beginning work.[8][9]

Personal Protective Equipment (PPE) Selection:

Causality: To prevent skin and eye irritation, direct contact must be avoided.

Action:

Eye Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[12]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile). Gloves must

be inspected for integrity before use and disposed of after handling the compound.[9]

Body Protection: Wear a standard laboratory coat. For larger quantities or tasks with a

higher risk of spillage, consider additional protective clothing.[8]

Handling and Use:
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Causality: Minimize the generation of dust to reduce inhalation risk. Avoid cross-

contamination of work surfaces.

Action: Avoid creating dust when handling.[9] Wash hands thoroughly after handling, even

if gloves were worn.[8][12] Do not eat, drink, or smoke in the laboratory area.[8]

Storage:

Causality: Improper storage can lead to degradation or reaction with incompatible

materials.

Action: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8][12]

Keep away from incompatible substances such as strong oxidizing agents, strong acids,

and strong bases.[9][12]

Section 5: Emergency Procedures
Preparedness for accidental exposure or release is a non-negotiable component of laboratory

safety.

First-Aid Measures:

Inhalation: If inhaled, immediately remove the person to fresh air. If the individual is not

breathing, provide artificial respiration. If breathing is difficult, administer oxygen. Seek

medical attention.[8][12]

Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing. Seek medical attention if irritation occurs or

persists.[8][12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek

immediate medical attention from an ophthalmologist.[8][12][13]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[8][9]
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Accidental Exposure

(e.g., Skin Contact)

Step 1: Isolate & Remove

Remove contaminated clothing immediately.

Step 2: Decontaminate

Flush skin with copious amounts
of soap and water for 15+ minutes.

{
Step 3: Assess |

Does irritation persist?}

Outcome: Seek Medical Attention

 Yes 

Outcome: Monitor

 No 

Click to download full resolution via product page

Workflow for Accidental Skin Exposure

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[9]
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Specific Hazards: During a fire, irritating and toxic gases, such as carbon oxides and

nitrogen oxides, may be generated through thermal decomposition.[8]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[8][9]

Accidental Release Measures:

Personal Precautions: Wear appropriate PPE as detailed in Section 4. Ensure adequate

ventilation and keep unprotected personnel away.[8][9]

Environmental Precautions: Prevent the product from entering drains, soil, or other

waterways.[8]

Containment and Cleaning: Carefully sweep up or vacuum the spilled solid material, avoiding

dust formation. Place the material into a suitable, labeled container for disposal.[8][9]

Section 6: Environmental Hazards and Disposal
Currently, there is insufficient data to classify 2-Amino-3-cyclopropylpropanoic acid as

hazardous to the aquatic environment.[14][15] However, this lack of data does not equate to an

absence of risk. Standard best practices for chemical disposal must be followed.

Waste Treatment: Dispose of this material and its container at a licensed hazardous-waste

disposal plant.[8][15] Do not allow it to be released into the environment. All local, state, and

federal regulations for chemical waste disposal must be strictly followed.

Conclusion
2-Amino-3-cyclopropylpropanoic acid is a valuable research chemical whose primary, well-

documented hazards are irritation to the skin, eyes, and respiratory system. These risks can be

effectively managed through the diligent application of standard laboratory safety protocols,

including the use of appropriate engineering controls and personal protective equipment. For

professionals in drug development, it is also prudent to recognize the theoretical potential for

metabolism of the cyclopropyl ring, which reinforces the need for comprehensive ADME

(Absorption, Distribution, Metabolism, and Excretion) and toxicology studies for any new
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chemical entity incorporating this moiety. A proactive and informed approach to safety is

essential for both personnel protection and the integrity of scientific research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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